Cas no 303093-34-7 (3-Quinolinecarboxamide,1,2-dihydro-4-hydroxy-N-(3-methoxyphenyl)-1-methyl-2-oxo-)

• Product Name: 3-Quinolinecarboxamide,1,2-dihydro-4-hydroxy-N-(3-methoxyphenyl)-1-methyl-2-oxo-
• CAS No: 303093-34-7
• MF: C₁₈H₁₆N₂O₄
• MW: 324.330644607544
• CID: 315505
• PubChem ID: 54676427
• Update Time: 2025-06-29

3-Quinolinecarboxamide,1,2-dihydro-4-hydroxy-N-(3-methoxyphenyl)-1-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxamide,1,2-dihydro-4-hydroxy-N-(3-methoxyphenyl)-1-methyl-2-oxo-
• 4-Hydroxy-1-methyl-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid (3-methoxy-phenyl)-amide
• 4-hydroxy-N-(3-methoxyphenyl)-1-methyl-2-oxoquinoline-3-carboxamide
• 4-hydroxy-N-(3-methoxyphenyl)-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxamide
• 303093-34-7
• SCHEMBL14478822
• DTXSID10715613
• AKOS000301231
• Oprea1_492095
• AKOS037490827
• 4-Hydroxy-1-methyl-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid(3-methoxy-phenyl)-amide
• Oprea1_489891
• 4-Hydroxy-1-methyl-2-oxo-1,2-dihydro-quinoline-3-carboxylic acid (3-methoxy-phenyl)amide
• CS-0360419
• SB72478

• MDL： MFCD00616716
• Inchi： 1S/C18H16N2O4/c1-20-14-9-4-3-8-13(14)16(21)15(18(20)23)17(22)19-11-6-5-7-12(10-11)24-2/h3-10,21H,1-2H3,(H,19,22)
• InChI Key： BDNKSSZGPHPQCQ-UHFFFAOYSA-N
• SMILES： OC1=C(C(NC2C=CC=C(C=2)OC)=O)C(N(C)C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 324.11100
• Monoisotopic Mass: 324.111007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9
• XLogP3: 2.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 532.3±50.0 °C at 760 mmHg
• Flash Point: 275.7±30.1 °C
• Refractive Index: 1.685
• PSA: 80.56000
• LogP: 2.57800
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3-Quinolinecarboxamide,1,2-dihydro-4-hydroxy-N-(3-methoxyphenyl)-1-methyl-2-oxo- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Quinolinecarboxamide,1,2-dihydro-4-hydroxy-N-(3-methoxyphenyl)-1-methyl-2-oxo-

Compound CAS No 303093-34-7: 3-Quinolinecarboxamide,1,2-dihydro-4-hydroxy-N-(3-methoxyphenyl)-1-methyl-2-oxo-

The compound with CAS No 303093-34-7, known as 1,2-dihydro-N-(3-methoxyphenyl)-4-hydroxy-1-methyl-2H-pyridinone, is a complex organic molecule with significant potential in various fields. This compound belongs to the family of quinoline derivatives and has been the subject of extensive research due to its unique structural properties and promising applications.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery and material science. The structure of this compound features a quinoline ring system with a carboxamide group and a hydroxyl substituent. These functional groups contribute to its versatility in chemical reactions and biological interactions. Researchers have explored its potential as a precursor for synthesizing advanced materials and as an intermediate in pharmaceutical development.

In terms of synthesis, the compound can be prepared through various routes, including nucleophilic aromatic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses. For instance, the use of transition metal catalysts has significantly improved the yield and purity of this compound. These methods are particularly relevant for large-scale production in industries such as pharmaceuticals and agrochemicals.

The compound's applications extend into the realm of biotechnology. It has shown promise as an inhibitor in enzyme-catalyzed reactions, making it a valuable tool in drug design. Additionally, its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and catalysis.

From a safety standpoint, proper handling and storage are essential. The compound should be kept in a cool, dry place away from direct sunlight to prevent degradation. It is advisable to follow standard laboratory protocols when working with this compound to ensure safety and efficiency.

In conclusion, the compound CAS No 303093-9-7, or 1,2-dihydro-N-(p-methoxyphenyl)-4-hydroxyquinolinone, represents a significant advancement in organic chemistry. Its unique properties and versatile applications continue to attract attention from researchers across various disciplines.